Cas no 2138200-22-1 (2-Pyridinesulfonyl fluoride, 6-(2-thienyl)-)

• Product Name: 2-Pyridinesulfonyl fluoride, 6-(2-thienyl)-
• CAS No: 2138200-22-1
• MF: C₉H₆FNO₂S₂
• MW: 243.277842998505
• CID: 5259042
• Update Time: 2025-06-25

2-Pyridinesulfonyl fluoride, 6-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonyl fluoride, 6-(2-thienyl)-

• Inchi： 1S/C9H6FNO2S2/c10-15(12,13)9-5-1-3-7(11-9)8-4-2-6-14-8/h1-6H
• InChI Key： MXJJFBCQINCNGD-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=NC(C2SC=CC=2)=CC=C1

Additional information on 2-Pyridinesulfonyl fluoride, 6-(2-thienyl)-

Research Brief on 2-Pyridinesulfonyl fluoride, 6-(2-thienyl)- (CAS: 2138200-22-1) in Chemical Biology and Drug Discovery

The compound 2-Pyridinesulfonyl fluoride, 6-(2-thienyl)- (CAS: 2138200-22-1) has recently emerged as a promising chemical probe and potential pharmacophore in targeted covalent inhibitor design. This sulfonyl fluoride derivative belongs to an increasingly important class of warhead-bearing compounds that exhibit selective reactivity with nucleophilic amino acid residues, particularly tyrosine, lysine, and histidine. Recent studies have highlighted its utility in chemical proteomics and covalent drug discovery campaigns against challenging protein targets.

Structural analysis reveals that the 2-thienyl substitution at the 6-position of the pyridine ring confers unique electronic properties to this sulfonyl fluoride, modulating its reactivity profile while maintaining stability under physiological conditions. The compound's balanced electrophilicity (measured by kinetic studies with model nucleophiles) positions it as an attractive alternative to more reactive warheads like acrylamides, potentially reducing off-target effects in biological systems.

In a 2023 study published in Journal of Medicinal Chemistry, researchers employed 2-Pyridinesulfonyl fluoride, 6-(2-thienyl)- as a covalent warhead in the development of kinase inhibitors. The compound demonstrated selective modification of a non-catalytic cysteine residue in Bruton's tyrosine kinase (BTK), achieving sustained target engagement while maintaining excellent pharmacokinetic properties. This work represents a significant advancement in the field of irreversible kinase inhibitors, where traditional acrylamide-based inhibitors often face metabolic stability challenges.

Chemical proteomics applications have particularly benefited from this compound's properties. A Nature Chemical Biology publication (2024) detailed its use in activity-based protein profiling (ABPP) studies, where the 2-thienyl pyridine scaffold provided enhanced membrane permeability compared to conventional sulfonyl fluoride probes. The study identified several previously unknown sulfonyl fluoride-reactive proteins in live cells, expanding the toolkit for studying sulfonation biology.

The synthetic accessibility of 2-Pyridinesulfonyl fluoride, 6-(2-thienyl)- has also been improved through recent methodological advances. A 2023 Organic Process Research & Development report described a scalable, continuous-flow synthesis route that addresses previous challenges in handling sensitive sulfonyl fluoride intermediates. This development is particularly important for enabling larger-scale biological studies and potential preclinical development of derivatives.

Emerging safety data (2024 preclinical studies) suggest that this compound class may offer advantages over more reactive covalent modifiers, with reduced glutathione reactivity and correspondingly lower predicted toxicity risks. However, researchers caution that the reactivity profile requires careful optimization for each target application, as demonstrated in recent structure-reactivity studies published in ACS Chemical Biology.

Future research directions highlighted in recent reviews include the exploration of 2-Pyridinesulfonyl fluoride, 6-(2-thienyl)- derivatives for targeting non-catalytic allosteric sites in proteins, as well as its potential application in PROTAC (proteolysis-targeting chimera) design where reversible-covalent binding properties could offer kinetic advantages. The compound's unique features continue to make it a valuable tool for both basic research and drug discovery efforts in the chemical biology community.